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Compound of Interest

Compound Name: Enolicam sodium

Cat. No.: B1260865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of enolicam sodium
solutions for use in research and drug development. Enolicam sodium is a non-steroidal anti-

inflammatory drug (NSAID) that functions through the inhibition of cyclooxygenase (COX)

enzymes. Proper solution preparation is critical for accurate and reproducible experimental

results.

Chemical Properties and Data
Enolicam sodium is the sodium salt of enolicam. It is important to note that both anhydrous

and monohydrate forms of enolicam sodium exist, which will affect molecular weight

calculations for solution preparation. Researchers should always refer to the manufacturer's

certificate of analysis for the specific lot of enolicam sodium being used. The information

presented here is based on publicly available data.
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Property Value Source

Molecular Formula
C₁₇H₁₁Cl₃NNaO₄S

(anhydrous)
[1]

Molecular Weight 454.7 g/mol (anhydrous) [2]

CAS Number 59756-39-7 (anhydrous) [2]

Mechanism of Action

Inhibition of cyclooxygenase

(COX-1 and COX-2) and

lipoxygenase enzymes.[2]

[2]

Appearance Solid (form may vary) General Knowledge

Solubility Data
Quantitative solubility data for enolicam sodium in common laboratory solvents is not widely

published. However, based on its chemical structure as a sodium salt, it is expected to be

soluble in aqueous solutions. The following table provides a summary of expected solubility.

Solvent Solubility Notes

Water Expected to be highly soluble

As a sodium salt, enolicam

sodium is anticipated to readily

dissolve in water. This is the

recommended primary solvent.

DMSO (Dimethyl Sulfoxide) Likely soluble

Many NSAIDs are soluble in

DMSO. It can be used as an

alternative solvent for

preparing concentrated stock

solutions.

Ethanol May be soluble

Solubility in ethanol may be

lower than in water or DMSO.

Empirical testing is

recommended.
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Experimental Protocols
Safety Precautions: Always handle enolicam sodium in accordance with the manufacturer's

safety data sheet (SDS). Use appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat. Work in a well-ventilated area.

Protocol 1: Preparation of a 10 mM Aqueous Stock
Solution of Enolicam Sodium
This protocol describes the preparation of a 10 mM stock solution of enolicam sodium in

water. This stock solution can be further diluted to working concentrations for various in vitro

and in vivo experiments.

Materials:

Enolicam sodium (anhydrous, MW: 454.7 g/mol )

Sterile, deionized, or distilled water

Calibrated analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes or micropipettes

Vortex mixer

0.22 µm sterile syringe filter (optional, for sterile applications)

Procedure:

Calculate the required mass of enolicam sodium:

To prepare 10 mL of a 10 mM stock solution, the calculation is as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 454.7 g/mol
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Mass (g) = 0.004547 g = 4.55 mg

Weigh the enolicam sodium:

Using a calibrated analytical balance, carefully weigh out 4.55 mg of enolicam sodium
powder.

Dissolve the enolicam sodium:

Transfer the weighed powder to a sterile 15 mL conical tube.

Add a small volume of sterile water (e.g., 5 mL) to the tube.

Vortex the tube vigorously until the powder is completely dissolved. The solution should be

clear and free of particulates.

If the powder does not dissolve readily, gentle warming (e.g., in a 37°C water bath) may

be applied.

Adjust the final volume:

Once the solid is fully dissolved, add sterile water to bring the final volume to 10 mL.

Sterilization (Optional):

For cell culture or other sterile applications, the solution can be sterilized by passing it

through a 0.22 µm syringe filter into a new sterile tube.

Storage:

Store the stock solution at -20°C for long-term storage. For short-term use, the solution

can be stored at 4°C for a few days. Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Enolicam Sodium Solutions
for Cell-Based Assays
This protocol provides a general workflow for preparing working solutions of enolicam sodium
for treating cells in culture.
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Materials:

10 mM Enolicam Sodium Stock Solution (from Protocol 1)

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile microcentrifuge tubes or conical tubes

Sterile micropipettes and tips

Procedure:

Determine the final desired concentration:

The optimal concentration of enolicam sodium will vary depending on the cell type and

the specific assay. A concentration range of 1 µM to 100 µM is a common starting point for

in vitro studies with NSAIDs.

Prepare serial dilutions:

It is recommended to prepare a series of intermediate dilutions from the 10 mM stock

solution to achieve the final working concentrations accurately.

Example for preparing a 100 µM working solution:

Dilute the 10 mM stock solution 1:100 in cell culture medium.

For example, add 10 µL of the 10 mM stock solution to 990 µL of cell culture medium to

get a final volume of 1 mL of 100 µM enolicam sodium.

Treat the cells:

Add the appropriate volume of the working solution to the cell culture wells to achieve the

desired final concentration.

Remember to include a vehicle control (cell culture medium with the same amount of

solvent used to dissolve the enolicam sodium, e.g., water) in your experiment.
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Diagrams

Experimental Workflow: Enolicam Sodium Solution Preparation
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Caption: Workflow for preparing enolicam sodium solutions.
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Caption: Inhibition of COX-1 and COX-2 by enolicam sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
Enolicam Sodium Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260865#how-to-prepare-enolicam-sodium-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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